tert-butylN-{5-[(propan-2-yl)amino]pentyl}carbamatehydrochloride

• Molecular Formula: C13H29ClN2O2
• Molecular Weight: 280.83 g/mol
• IUPAC Name: tert-butyl N-[5-(propan-2-ylamino)pentyl]carbamate;hydrochloride
• InChI: InChI=1S/C13H28N2O2.ClH/c1-11(2)14-9-7-6-8-10-15-12(16)17-13(3,4)5;/h11,14H,6-10H2,1-5H3,(H,15,16);1H
• InChI Key: HNODUAOXKMBION-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NCCCCCNC(=O)OC(C)(C)C.Cl

Description

Tert-butyl N-{5-[(propan-2-yl)amino]pentyl}carbamate hydrochloride is a chemical compound widely used in scientific research. Its versatility allows for diverse applications, including drug discovery and chemical synthesis. The compound is known for its stability and reactivity, making it a valuable tool in various fields of study.

Preparation Methods

The synthesis of tert-butyl N-{5-[(propan-2-yl)amino]pentyl}carbamate hydrochloride involves several steps. One common method includes the reaction of tert-butyl carbamate with 5-[(propan-2-yl)amino]pentyl chloride in the presence of a base. The reaction is typically carried out in an organic solvent such as dichloromethane at room temperature. The product is then purified through recrystallization or chromatography.

Chemical Reactions Analysis

Tert-butyl N-{5-[(propan-2-yl)amino]pentyl}carbamate hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions with reagents like sodium azide or sodium methoxide.

Common reagents and conditions used in these reactions include organic solvents, catalysts, and controlled temperatures. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Tert-butyl N-{5-[(propan-2-yl)amino]pentyl}carbamate hydrochloride has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is used in the study of biological pathways and mechanisms.

Medicine: It is explored for its potential therapeutic effects and as a precursor in drug development.

Industry: The compound is used in the production of various chemicals and materials.

Mechanism of Action

The mechanism of action of tert-butyl N-{5-[(propan-2-yl)amino]pentyl}carbamate hydrochloride involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. This interaction can lead to changes in cellular processes and pathways, resulting in the desired biological or chemical effects .

Comparison with Similar Compounds

Tert-butyl N-{5-[(propan-2-yl)amino]pentyl}carbamate hydrochloride can be compared with similar compounds such as tert-butyl carbamate and other carbamate derivatives. While these compounds share some structural similarities, tert-butyl N-{5-[(propan-2-yl)amino]pentyl}carbamate hydrochloride is unique in its specific functional groups and reactivity. This uniqueness makes it particularly valuable in certain applications where other compounds may not be as effective .

Conclusion

Tert-butyl N-{5-[(propan-2-yl)amino]pentyl}carbamate hydrochloride is a versatile and valuable compound in scientific research. Its unique properties and wide range of applications make it an essential tool in various fields, from chemistry and biology to medicine and industry.

Biological Activity

Tert-butyl N-{5-[(propan-2-yl)amino]pentyl}carbamate hydrochloride is a compound that has garnered interest in pharmaceutical research due to its potential biological activities. This article provides a comprehensive overview of its biological properties, including mechanisms of action, therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The compound can be characterized by its molecular formula and structure, which influence its biological activity. The structural formula is represented as follows:

• Molecular Formula : C13H24ClN3O2
• Molecular Weight : 279.80 g/mol

The biological activity of tert-butyl N-{5-[(propan-2-yl)amino]pentyl}carbamate hydrochloride is primarily attributed to its interaction with specific biological targets. Research indicates that it may act as an inhibitor of certain enzymes involved in metabolic pathways, potentially modulating physiological responses.

Enzyme Inhibition

Preliminary studies suggest that the compound may inhibit enzymes such as:

• Dipeptidyl Peptidase IV (DPP-IV) : This enzyme plays a significant role in glucose metabolism, and inhibition could lead to improved glycemic control in diabetic models.
• γ-secretase : Involved in the processing of amyloid precursor protein, inhibition may have implications for Alzheimer's disease treatment.

Antidiabetic Effects

In vitro studies have shown that tert-butyl N-{5-[(propan-2-yl)amino]pentyl}carbamate hydrochloride exhibits significant antidiabetic properties. It enhances insulin sensitivity and promotes glucose uptake in muscle cells, which could be beneficial for managing type 2 diabetes.

Neuroprotective Effects

Research has indicated potential neuroprotective effects against oxidative stress-induced neuronal damage. This suggests a role in the treatment of neurodegenerative diseases.

Case Studies

Several case studies highlight the compound's efficacy in various biological systems:

• Diabetes Model Study :
  • Objective : To evaluate the antidiabetic effect.
  • Method : Administration of the compound to diabetic rats.
  • Findings : Significant reduction in blood glucose levels compared to control groups, suggesting effective glucose regulation.
• Neuroprotection Study :
  • Objective : To assess neuroprotective properties.
  • Method : Exposure of neuronal cultures to oxidative stress with subsequent treatment using the compound.
  • Findings : Enhanced cell viability and reduced markers of oxidative stress.

Data Tables

Biological Activity	Mechanism	Study Reference
Antidiabetic	DPP-IV Inhibition
Neuroprotective	Oxidative Stress Reduction